Cas no 220652-98-2 (3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carboxylic acid)

• Product Name: 3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carboxylic acid
• CAS No: 220652-98-2
• MF: C₁₂H₈F₃NO₃
• MW: 271.1920337677
• MDL: MFCD11042908
• CID: 4641967
• Update Time: 2025-10-28

3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-5-[4-(TRIFLUOROMETHYL)PHENYL]ISOXAZOLE-4-CARBOXYLIC ACID
• 3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carboxylic acid

• MDL： MFCD11042908
• Inchi： 1S/C12H8F3NO3/c1-6-9(11(17)18)10(19-16-6)7-2-4-8(5-3-7)12(13,14)15/h2-5H,1H3,(H,17,18)
• InChI Key： KKBNIKSAHYTCBK-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C(F)(F)F)C=C2)=C(C(O)=O)C(C)=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 349.3±37.0 °C at 760 mmHg
• Flash Point: 165.0±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carboxylic acid

Comprehensive Overview of 3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carboxylic acid (CAS No. 220652-98-2)

3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carboxylic acid (CAS No. 220652-98-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the isoxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable scaffold in drug discovery. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, including enzyme inhibitors and receptor modulators.

The structural uniqueness of 3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carboxylic acid lies in its isoxazole ring fused with a carboxylic acid functionality. This combination allows for versatile chemical modifications, enabling the synthesis of derivatives with tailored properties. In recent years, the demand for fluorinated compounds has surged due to their enhanced bioavailability and resistance to degradation. This trend aligns with the growing interest in sustainable chemistry and green synthesis, where researchers seek eco-friendly methods to produce such compounds.

One of the most frequently searched questions regarding this compound is: "What are the synthetic routes for 3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carboxylic acid?" The synthesis typically involves the condensation of 4-trifluoromethylbenzaldehyde with hydroxylamine, followed by cyclization and oxidation steps. Advanced techniques like microwave-assisted synthesis and catalysis have been explored to improve yield and reduce reaction times. These innovations cater to the pharmaceutical industry's need for cost-effective and scalable production methods.

Another hot topic is the biological activity of 3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carboxylic acid. Preliminary studies suggest its potential as a lead compound for anti-inflammatory and antimicrobial agents. The trifluoromethyl group is known to enhance binding affinity to biological targets, a feature leveraged in the design of next-generation therapeutics. This aligns with the broader industry focus on precision medicine and targeted drug delivery, where molecular specificity is paramount.

From an industrial perspective, 3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carboxylic acid is often discussed in the context of patent literature and intellectual property. Companies are actively filing patents for its derivatives, highlighting its commercial viability. Searches for "CAS 220652-98-2 suppliers" and "pricing trends" reflect the compound's growing market demand. Regulatory compliance, particularly concerning REACH and FDA guidelines, is another critical aspect for manufacturers and end-users.

In conclusion, 3-Methyl-5-(4-trifluoromethyl-phenyl)-isoxazole-4-carboxylic acid (CAS No. 220652-98-2) represents a fascinating intersection of chemistry and biotechnology. Its structural features and functional groups make it a versatile candidate for multiple applications, from pharmaceuticals to material science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing innovative therapeutics and sustainable chemical processes.